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Compound of Interest

Compound Name: GSK343

Cat. No.: B607833 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for assessing cell viability following treatment with

GSK343, a potent and selective inhibitor of the histone methyltransferase EZH2. The provided

methodologies for MTT and CCK-8 assays are standard procedures for evaluating cellular

metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Introduction
GSK343 is a competitive inhibitor of S-adenosyl-L-methionine (SAM) for the EZH2 enzyme, the

catalytic subunit of the Polycomb Repressive Complex 2 (PRC2).[1][2] By inhibiting EZH2,

GSK343 prevents the trimethylation of histone H3 at lysine 27 (H3K27me3), a key epigenetic

modification that leads to transcriptional repression of target genes.[2][3] Dysregulation of

EZH2 activity is implicated in the progression of various cancers, making it a compelling target

for therapeutic intervention.[1][4][5] GSK343 has been shown to inhibit the proliferation of

various cancer cell lines and can induce apoptosis and autophagy.[1][2][4]

The following protocols for MTT and CCK-8 assays are widely used colorimetric methods to

determine the number of viable cells in culture. These assays are based on the principle that

metabolically active cells can reduce a tetrazolium salt to a colored formazan product.[6][7] The

amount of formazan produced is directly proportional to the number of living cells.[8][9]
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Signaling Pathway of GSK343 Action
GSK343 primarily acts by inhibiting the methyltransferase activity of EZH2 within the PRC2

complex. This leads to a decrease in H3K27me3 levels, resulting in the derepression of tumor

suppressor genes. The downstream effects of GSK343 treatment can include cell cycle arrest,

induction of apoptosis, and autophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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